Cas no 89450-16-8 (Octanoic acid, 2-ethynyl-)
Octanoic acid, 2-ethynyl- structure
Product Name:Octanoic acid, 2-ethynyl-
CAS No:89450-16-8
MF:C10H16O2
MW:168.232843399048
CID:600014
PubChem ID:13182636
Update Time:2025-04-19
Octanoic acid, 2-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 2-ethynyl-
- 2-ethynyloctanoic acid
- 89450-16-8
- DTXSID90525358
-
- Inchi: 1S/C10H16O2/c1-3-5-6-7-8-9(4-2)10(11)12/h2,9H,3,5-8H2,1H3,(H,11,12)
- InChI Key: GZAALUFCIVXKEV-UHFFFAOYSA-N
- SMILES: OC(C(C#C)CCCCCC)=O
Computed Properties
- Exact Mass: 168.115029749g/mol
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
Octanoic acid, 2-ethynyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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